Cas no 146109-35-5 (Cyclo[N-methyl-D-2-aminobutanoyl-erythro-3-methyl-D-b-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-4,5,6,7-tetradehydro-9-methoxy-2,6,8-trimethyl-10-phenyl-3-aminodecanoyl-D-g-glutamyl] (9CI))

• Product Name: Cyclo[N-methyl-D-2-aminobutanoyl-erythro-3-methyl-D-b-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-4,5,6,7-tetradehydro-9-methoxy-2,6,8-trimethyl-10-phenyl-3-aminodecanoyl-D-g-glutamyl] (9CI)
• CAS No: 146109-35-5
• MF: C₄₁H₆₂N₈O₁₀
• MW: 826.978590488434
• CID: 162318
• PubChem ID: 6444234
• Update Time: 2025-04-19

Cyclo[N-methyl-D-2-aminobutanoyl-erythro-3-methyl-D-b-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-4,5,6,7-tetradehydro-9-methoxy-2,6,8-trimethyl-10-phenyl-3-aminodecanoyl-D-g-glutamyl] (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclo[N-methyl-D-2-aminobutanoyl-erythro-3-methyl-D-b-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-4,5,6,7-tetradehydro-9-methoxy-2,6,8-trimethyl-10-phenyl-3-aminodecanoyl-D-g-glutamyl] (9CI)
• 9-[3-(diaminomethylideneamino)propyl]-2-ethyl-12-[(1E,3E)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dienyl]-1,6,13-trimethyl-3,7,10,14,19-pentaoxo-1,4,8,11,15-pentazacyclononadecane-5,16-dicarboxylic a
• (D-MeAbu5)nodularin
• 9-{3-[(diaminomethylidene)amino]propyl}-2-ethyl-12-[(1E,3E)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dien-1-yl]-1,6,13-trimethyl-3,7,10,14,19-pentaoxo-1,4,8,11,15-pentaazacyclononadecane-5,16-dicarboxylic acid
• Cyclo(N-methyl-D-2-aminobutanoyl-erythro-3-methyl-D-beta-aspartyl-L-arginyl-(2S,3S,4E,6E,8S,9S)-4,5,6,7-tetradehydro-9-methoxy-2,6,8-trimethyl-10-phenyl-3-aminodecanoyl-D-gamma-glutamyl)
• Dihydronodularin
• 9-[3-(diaminomethylideneamino)propyl]-2-ethyl-12-[(1E,3E)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dienyl]-1,6,13-trimethyl-3,7,10,14,19-pentaoxo-1,4,8,11,15-pentazacyclononadecane-5,16-dicarboxylic acid
• (MeAbu(5))nodularin
• 146109-35-5

• Inchi： 1S/C41H62N8O10/c1-8-31-38(54)48-34(40(57)58)26(5)36(52)46-29(15-12-20-44-41(42)43)37(53)45-28(25(4)35(51)47-30(39(55)56)18-19-33(50)49(31)6)17-16-23(2)21-24(3)32(59-7)22-27-13-10-9-11-14-27/h9-11,13-14,16-17,21,24-26,28-32,34H,8,12,15,18-20,22H2,1-7H3,(H,45,53)(H,46,52)(H,47,51)(H,48,54)(H,55,56)(H,57,58)(H4,42,43,44)/b17-16+,23-21+
• InChI Key： RLFXWEJNSCUBRW-ASMFZGAFSA-N
• SMILES： O(C)C(CC1C=CC=CC=1)C(C)/C=C(\C)/C=C/C1C(C)C(NC(C(=O)O)CCC(N(C)C(CC)C(NC(C(=O)O)C(C)C(NC(C(N1)=O)CCC/N=C(\N)/N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 826.45889
• Monoisotopic Mass: 826.45889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 59
• Rotatable Bond Count: 14
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 285
• XLogP3: 1.8

Experimental Properties

• Density: 1.29
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.597